Cas no 61345-87-7 (N1,N1'-(butane-1,4-diyl)bis(N1-methylpropane-1,3-diamine))

N1,N1'-(Butane-1,4-diyl)bis(N1-methylpropane-1,3-diamine) is a polyamine compound featuring a butane-1,4-diyl linker connecting two N1-methylpropane-1,3-diamine units. This structure imparts versatility in coordination chemistry, making it suitable for applications in catalysis, polymer synthesis, and metal chelation. The compound’s branched amine groups enhance its binding affinity for transition metals, facilitating the formation of stable complexes. Its flexible aliphatic backbone contributes to solubility in polar solvents, while the secondary and tertiary amines provide reactive sites for further functionalization. The product is particularly valued in specialty chemical synthesis, where its multifunctional nature supports the development of advanced materials and ligands for homogeneous catalysis.
N1,N1'-(butane-1,4-diyl)bis(N1-methylpropane-1,3-diamine) structure
61345-87-7 structure
Product Name:N1,N1'-(butane-1,4-diyl)bis(N1-methylpropane-1,3-diamine)
CAS No:61345-87-7
MF:C12H30N4
MW:230.393402576447
MDL:MFCD30491850
CID:483084
PubChem ID:19767332
Update Time:2025-10-24

N1,N1'-(butane-1,4-diyl)bis(N1-methylpropane-1,3-diamine) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediamine, N,N'-bis(3-aminopropyl)-N,N'-dimethyl-
    • N,N'-bis(3-aminopropyl)-N,N'-dimethylbutane-1,4-diamine
    • N4,N9-Dimethylspermine
    • N1,N1'-(butane-1,4-diyl)bis(N1-methylpropane-1,3-diamine)
    • bismethylspermine
    • N,N'-Dimethyl-N,N'-bis(3-aminopropyl)butane-1,4-diamine
    • N~1~,N~4~-Bis(3-aminopropyl)-N~1~,N~4~-dimethylbutane-1,4-diamine
    • CS-M3515
    • 61345-87-7
    • (3-AMINOPROPYL)({4-[(3-AMINOPROPYL)(METHYL)AMINO]BUTYL})METHYLAMINE
    • MFCD30491850
    • DTXSID10599713
    • CS-15074
    • SCHEMBL8736488
    • AKOS037650619
    • SY318895
    • N1,N1 inverted exclamation mark -(Butane-1,4-diyl)bis(N1-methylpropane-1,3-diamine)
    • C13032
    • MDL: MFCD30491850
    • Inchi: 1S/C12H30N4/c1-15(11-5-7-13)9-3-4-10-16(2)12-6-8-14/h3-14H2,1-2H3
    • InChI Key: VCYSCRLAZCOBBO-UHFFFAOYSA-N
    • SMILES: N(C)(CCCN)CCCCN(C)CCCN

Computed Properties

  • Exact Mass: 230.2473
  • Monoisotopic Mass: 230.24704697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 58.5

Experimental Properties

  • PSA: 58.52

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N1,N1'-(butane-1,4-diyl)bis(N1-methylpropane-1,3-diamine) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:61345-87-7)N1,N1'-(butane-1,4-diyl)bis(N1-methylpropane-1,3-diamine)
Order Number:A940536
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:34
Price ($):4406.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:61345-87-7)N1,N1'-(butane-1,4-diyl)bis(N1-methylpropane-1,3-diamine)
A940536
Purity:99%
Quantity:1g
Price ($):4406.0
Email